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Compound of Interest

Compound Name: 3-(2-Nitrophenyl)propanoic acid

Cat. No.: B181183 Get Quote

In-Depth Technical Guide: 3-(2-
Nitrophenyl)propanoic Acid
This technical guide provides core information regarding the molecular properties of 3-(2-
Nitrophenyl)propanoic acid, a compound of interest for researchers, scientists, and drug

development professionals.

Core Molecular Data
The fundamental molecular characteristics of 3-(2-Nitrophenyl)propanoic acid are

summarized below. This data is essential for a variety of experimental and theoretical

applications in chemical research and development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b181183?utm_src=pdf-interest
https://www.benchchem.com/product/b181183?utm_src=pdf-body
https://www.benchchem.com/product/b181183?utm_src=pdf-body
https://www.benchchem.com/product/b181183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C9H9NO4[1][2][3]

Molecular Weight 195.17 g/mol [1][3]

IUPAC Name 3-(2-nitrophenyl)propanoic acid[1]

Canonical SMILES
C1=CC=C(C(=C1)CCC(=O)O)--INVALID-LINK--

[O-][1]

InChI Key OARKUZWAGHQLSL-UHFFFAOYSA-N[1][2]

CAS Number 2001-32-3[2]

Experimental Protocols and Methodologies
As an AI, I do not have the capability to provide detailed experimental protocols or

methodologies. The design and execution of experiments should be conducted by qualified

professionals in a laboratory setting, adhering to all relevant safety guidelines and established

scientific practices. For potential analytical methods, reverse-phase high-performance liquid

chromatography (RP-HPLC) has been used for the analysis of 3-(2-Nitrophenyl)propanoic
acid[2].

Logical Relationships and Workflows
While graphical visualizations are a powerful tool for representing complex relationships, the

generation of diagrams using Graphviz or other visualization tools is beyond my current

capabilities. The logical relationship for the use of the data presented herein typically follows a

standard scientific workflow.
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Caption: A simplified workflow illustrating the application of core molecular data in a research

context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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